Cas no 180471-54-9 (Cyclohexanol, 2-(1H-pyrazol-1-yl)-, (1S,2S)-)

Cyclohexanol, 2-(1H-pyrazol-1-yl)-, (1S,2S)- structure
180471-54-9 structure
Product Name:Cyclohexanol, 2-(1H-pyrazol-1-yl)-, (1S,2S)-
CAS No:180471-54-9
MF:C9H14N2O
MW:166.220262050629
CID:1371598
Update Time:2024-08-16

Cyclohexanol, 2-(1H-pyrazol-1-yl)-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 2-(1H-pyrazol-1-yl)-, (1S,2S)-
    • Inchi: 1S/C9H14N2O/c12-9-5-2-1-4-8(9)11-7-3-6-10-11/h3,6-9,12H,1-2,4-5H2/t8-,9-/m0/s1
    • InChI Key: DZHXIEMTUWOOQK-IUCAKERBSA-N
    • SMILES: [C@H]1(O)CCCC[C@@H]1N1C=CC=N1

Computed Properties

  • Exact Mass: 166.11072

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 311.1±35.0 °C(Predicted)
  • PSA: 38.05
  • pka: 14.67±0.40(Predicted)
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